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Compound of Interest

Compound Name: Bila 1906 BS
CAS No.: 154612-31-4
Cat. No.: B1667064
. J

Substance Identification: Bila 1906 BS is a trade specification for C.1.[1] Reactive Blue 19
(Remazol Brilliant Blue R), an anthraquinone-based vinyl sulfone dye.[1][2] While often viewed
merely as a "colorant,” its chemical utility—covalent bonding—is also its primary biological
hazard.

The Mechanism of Hazard (Causality): Reactive dyes are designed to form covalent bonds with
nucleophilic groups (e.g., -OH, -NH2, -SH) on cellulosic fibers under alkaline conditions.[1][2]

 Biological Implication: Your respiratory tract and mucous membranes are lined with proteins
rich in these same nucleophiles. Upon inhalation, the dye particles do not just "sit" in the
lungs; they react chemically with lung tissue proteins, forming a hapten-protein conjugate.[2]

e The Result: This conjugation triggers an immune response. Repeated exposure, even at
micro-levels, can lead to respiratory sensitization (occupational asthma).[3] Once sensitized,
a worker may react anaphylactically to minute quantities of the dye in the future.[3][4]

Core Directive: The primary goal of your PPE strategy is not just "barrier protection" but the
absolute prevention of aerosol inhalation.

Hierarchy of Controls & PPE Selection Matrix

Do not rely on PPE alone.[5] Engineering controls (fume hoods/local exhaust ventilation) are
the primary defense. PPE is your redundancy layer.
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Table 1: PPE Specifications for Bila 1906 BS
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Protection Zone

Hazard Phase

Recommended
Specification

Scientific Rationale

Respiratory

Solid Handling
(Weighing/Dispensing
)

N95 (US) or P2/P3
(EV)

Respirator(Minimum)

The particle size of
reactive dye powder
often ranges from 10-
100um, but attrition
creates fines <5um
that penetrate deep
lung tissue.[1][2]
Surgical masks offer
zero protection
against these

aerosols.

Respiratory

Large Scale (>1kg) or
Spill Cleanup

PAPR or Full-Face
P100

High concentrations of
dust overwhelm
passive filters.[1][2]
Positive pressure
(PAPR) ensures no
inward leakage during

heavy exertion.

Dermal (Hand)

Solubilization &

Staining

Nitrile Gloves (Double
Gloving)Thickness: =
0.11mm

Reactive dyes are
water-soluble.[1][2][6]
Latex proteins can
cross-react. Nitrile
provides chemical
resistance. Double
gloving allows the
outer glove to be shed
immediately upon
contamination without

exposing skin.

Ocular

All Phases

Indirect Vent Goggles

Safety glasses leave
gaps. Dust can
bypass glasses and

react with the
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moisture in the eye
(conjunctiva), causing
severe irritation or

permanent staining.

Cotton lab coats trap
dust in the fibers,
which can re-
aerosolize later
] Tyvek® Lab Coat
Body Powder Handling ) (secondary exposure).
(Disposable) ]

Disposable, non-
woven fabrics prevent
this "carry-home" toxin

risk.[1][2]

Operational Workflow: The "Clean-to-Dirty" Protocol

This workflow is designed to prevent cross-contamination. The most dangerous moment is
often not handling the chemical, but removing the PPE.

Phase A: Preparation & Weighing (High Risk)[1][2]

» Engineering Check: Verify Fume Hood face velocity is 0.3-0.5 m/s.

» Static Control: Use an anti-static gun or wipe on the weighing boat. Reactive dye powders
are highly electrostatic; static discharge causes "jumping” of powder, creating invisible
aerosols.

» Damping: Place a damp paper towel around the balance. Any stray grains will dissolve and
trap immediately rather than bouncing.

Phase B: Solubilization

e Add Liquid to Powder: Never dump powder into liquid rapidly, as this displaces air and ejects

a dust plume.

o Paste Method: Add a small volume of solvent to the powder to create a paste before adding
the bulk liquid. This "wets out" the particles safely.
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Phase C: Decontamination & Spills

e The Golden Rule:NEVER DRY SWEEP.

o Protocol: If powder spills, cover with wet paper towels immediately. Wipe up the wet slurry.
Dry sweeping generates a massive aerosol cloud that will contaminate the entire lab.

Visualizing the Logic
Diagram 1: Risk Assessment & PPE Decision Logic

This decision tree helps you determine the necessary protection level based on the physical
state of the dye.

MODERATE RISK:
N95/P2 Mask
Safety Goggles
Nitrile Gloves

Yes (Controlled

Fume Hood Available?

No No (Open Bench)

Quantity > 500g?

Solid / Powder CRITICAL RISK:
Full Face P100 or PAPR
Double Nitrile

Tyvek Suit

Dust Hazard

Start: Handling Bila 1906 BS

Physical State?

Splash Hazard

. STANDARD RISK:
n | Standard Handling Safety Glasse:

Single Nitrile Gloves
Lab Coat

Click to download full resolution via product page

Caption: Decision matrix for selecting PPE based on physical state and engineering controls.
Note that solid handling always requires respiratory protection.[2]

Diagram 2: The "Safe Doffing" Pathway

Improper removal of contaminated PPE is a leading cause of sensitization. This workflow
prevents re-aerosolization.
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1. Decontaminate Gloves

(Wipe with wet towel while on hands)

2. Remove Outer Gloves
(If double gloving)

:

3. Remove Lab Coat/Tyvek
(Roll inside-out to trap dust)

'

4. Remove Eye Protection
(Handle by straps only)

5. Remove Respirator
(Last step to protect against coat dust)

6. Wash Hands
(Soap and cool water)

Click to download full resolution via product page

Caption: Sequential removal (doffing) protocol. Removing the respirator LAST is critical to
avoid inhaling dust shaken loose from the lab coat.

Waste Disposal & Decontamination

Chemical Inactivation: Reactive Blue 19 is recalcitrant to biodegradation. However, the reactive
vinyl sulfone group hydrolyzes in water over time, especially at high pH.

» Disposal: Collect all solid waste and contaminated wipes in a dedicated container labeled
"Hazardous Waste: Reactive Dye." Do not dispose of down the drain unless treated in a
facility-approved effluent system.
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o Surface Cleaning: Use a 10% sodium carbonate (soda ash) solution to wipe down benches.
The alkalinity accelerates the hydrolysis of the dye, rendering the reactive group inert
(though the color will remain).

References & Authoritative Grounding

» Health and Safety Executive (HSE).Reactive Dyes: Safe Handling in Textile Finishing.
Information Sheet No. 5. [Link][1][2]

o Centers for Disease Control and Prevention (CDC/NIOSH).NIOSH Pocket Guide to
Chemical Hazards: Dyes and Dyestuffs. [Link]

e European Chemicals Agency (ECHA).Substance Information: C.l. Reactive Blue 19. [Link][1]
[21[71[8]

e PubChem.Reactive Blue 19 - Compound Summary. National Library of Medicine. [Link][1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Executive Safety Assessment: The "Why" Before the
"How"]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667064#personal-protective-equipment-for-
handling-bila-1906-bs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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